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Compound of Interest

Compound Name: Formaldehyde;phenol

Cat. No.: B1633637 Get Quote

Introduction

High ortho novolac resins are a specific type of phenolic resin characterized by a high

proportion of methylene bridges at the ortho positions of the phenolic units. This linear

structure, as opposed to the more branched structure of random novolac resins, imparts unique

properties such as rapid curing speeds when combined with a curing agent like

hexamethylenetetramine (HMTA).[1][2] This fast-curing behavior makes them highly valuable in

applications requiring short cycle times, such as in molding compounds, friction materials, and

as high-performance binders.[3] The synthesis of these resins relies on the use of specific

catalysts, typically divalent metal salts, which direct the electrophilic substitution of

formaldehyde preferentially to the ortho position of phenol.[2][4]

General Synthesis Pathway and Mechanism
The synthesis of high ortho novolac resins involves the condensation reaction of phenol and

formaldehyde under weakly acidic conditions (pH 4-7) in the presence of a divalent metal salt

catalyst.[3][5] The metal ion forms a chelate complex with the phenolic hydroxyl group, which

activates the ortho positions and facilitates the attack by formaldehyde. This mechanism favors

the formation of ortho-methylolphenol, which then condenses with other phenol molecules to

form ortho-ortho methylene bridges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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